Cas no 1396847-52-1 (3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide)

3-Acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide is a sulfonamide derivative featuring a pyrazolo[1,5-a]pyridine scaffold, a structure of interest in medicinal chemistry due to its potential bioactivity. The acetyl group at the 3-position enhances its reactivity, making it a versatile intermediate for further functionalization. The sulfonamide moiety contributes to its potential as a pharmacophore, often associated with enzyme inhibition or receptor modulation. This compound may exhibit improved solubility and binding affinity compared to simpler sulfonamides, owing to its fused heterocyclic system. Its synthetic utility lies in its ability to serve as a precursor for biologically active molecules, particularly in drug discovery targeting inflammation, oncology, or infectious diseases.

3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide structure

1396847-52-1 structure

Product Name:3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide

CAS No:1396847-52-1

MF:C₁₆H₁₅N₃O₃S

MW:329.373602151871

CID:6285846

PubChem ID:71790790

Update Time:2025-05-23

3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide
- 3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide
- 1396847-52-1
- 3-acetyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide
- F6230-0379
- AKOS024540655
- Inchi： 1S/C16H15N3O3S/c1-12(20)13-5-4-6-15(9-13)23(21,22)18-11-14-10-17-19-8-3-2-7-16(14)19/h2-10,18H,11H2,1H3
- InChI Key： VOGKPJQKPMFMST-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCC1C=NN2C=CC=CC2=1)(=O)=O

Computed Properties

Exact Mass: 329.08341252g/mol
Monoisotopic Mass: 329.08341252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 88.9Å²

3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6230-0379-2μmol	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	2μmol	$57.0	2023-09-09
Life Chemicals	F6230-0379-5μmol	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	5μmol	$63.0	2023-09-09
Life Chemicals	F6230-0379-10μmol	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	10μmol	$69.0	2023-09-09
Life Chemicals	F6230-0379-1mg	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	1mg	$54.0	2023-09-09
Life Chemicals	F6230-0379-2mg	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	2mg	$59.0	2023-09-09
Life Chemicals	F6230-0379-3mg	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	3mg	$63.0	2023-09-09
Life Chemicals	F6230-0379-4mg	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	4mg	$66.0	2023-09-09
Life Chemicals	F6230-0379-5mg	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	5mg	$69.0	2023-09-09
Life Chemicals	F6230-0379-10mg	3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide	1396847-52-1	10mg	$79.0	2023-09-09

3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Additional information on 3-acetyl-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzene-1-sulfonamide

3-Acetyl-N-({Pyrazolo[1,5-A]Pyridin-3-Yl}Methyl)Benzene-1-Sulfonamide: A Comprehensive Overview

In the ever-evolving landscape of chemical research and development, the compound 3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide (CAS No. 1396847-52-1) has emerged as a significant molecule of interest. This compound, with its unique structural features and potential bioactivity, has garnered attention in both academic and industrial circles. The following provides an in-depth exploration of its properties, synthesis, applications, and the latest research findings.

The molecular structure of 3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide is characterized by a pyrazolo[1,5-a]pyridine ring system fused with a benzene sulfonamide moiety. This combination is known to impart unique electronic and steric properties to the molecule, making it a promising candidate for various applications. Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of novel therapeutic agents.

One of the most notable aspects of this compound is its synthesis. Researchers have employed a variety of methodologies to synthesize 3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide, including multi-component reactions and catalytic processes. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The bioactivity of 3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent activity against various disease models, including cancer and inflammation. Its ability to modulate key cellular pathways makes it a compelling candidate for drug development.

Moreover, the pharmacokinetic profile of 3-acetyl-N-({pyrazolo[1,5-a]pyridin-3-y l}methyl)benzene-1-sulfonamide has been evaluated in animal models, revealing favorable absorption and metabolism characteristics. These findings underscore its potential as an orally bioavailable drug candidate.

In terms of applications, 3-acetyl-N-{(pyrazolo[1,5-a]pyridin -3 -yl)methyl}benzen e - 1 -sulfonamide has shown promise in several therapeutic areas. Its anti-cancer properties have been extensively explored, with studies demonstrating its ability to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, its anti-inflammatory effects suggest potential utility in treating chronic inflammatory diseases.

The structural versatility of this compound also lends itself to further modifications and derivatization. Researchers are actively exploring analogs and derivatives of 3-acetyl-N-{(pyrazolo[ ̃ ̃ ̃ ̃ ̃